2-[(3,5-Dimethyl-1,2-oxazol-4-yl)methylsulfanyl]-4-oxo-3-prop-2-enylquinazoline-7-carboxylic acid
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Description
The compound 2-[(3,5-Dimethyl-1,2-oxazol-4-yl)methylsulfanyl]-4-oxo-3-prop-2-enylquinazoline-7-carboxylic acid is a quinazoline derivative characterized by a multifunctional heterocyclic scaffold. Its structure includes:
- A quinazoline core with a carboxylic acid group at position 5.
- A 4-oxo (keto) group at position 2.
- A prop-2-enyl (allyl) substituent at position 2.
- A methylsulfanyl group linked to a 3,5-dimethyl-1,2-oxazole moiety at position 2.
The presence of the sulfanyl and oxazole groups may enhance binding specificity or metabolic stability compared to simpler quinazoline derivatives.
Properties
Molecular Formula |
C18H17N3O4S |
|---|---|
Molecular Weight |
371.4 g/mol |
IUPAC Name |
2-[(3,5-dimethyl-1,2-oxazol-4-yl)methylsulfanyl]-4-oxo-3-prop-2-enylquinazoline-7-carboxylic acid |
InChI |
InChI=1S/C18H17N3O4S/c1-4-7-21-16(22)13-6-5-12(17(23)24)8-15(13)19-18(21)26-9-14-10(2)20-25-11(14)3/h4-6,8H,1,7,9H2,2-3H3,(H,23,24) |
InChI Key |
GXBQFJYMPIFMRX-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=NO1)C)CSC2=NC3=C(C=CC(=C3)C(=O)O)C(=O)N2CC=C |
Origin of Product |
United States |
Biological Activity
The compound 2-[(3,5-Dimethyl-1,2-oxazol-4-yl)methylsulfanyl]-4-oxo-3-prop-2-enylquinazoline-7-carboxylic acid (often referred to as BDBM36974 in databases) is a quinazoline derivative that has garnered interest due to its potential biological activities. This article explores its biological activity, including its interactions with various biological targets, mechanisms of action, and relevant case studies.
The molecular formula of the compound is with a molecular weight of approximately 318.39 g/mol. The compound's structure features a quinazoline core with a carboxylic acid functional group and a dimethyl oxazole moiety, contributing to its biological properties.
Biological Activity Overview
The biological activity of this compound has been evaluated through various assays targeting different receptors and enzymes. Notable findings include:
- Sphingosine 1-phosphate receptor 1 (S1P1) :
- Nuclear receptor ROR-alpha (Isoform 2) :
- Heat Shock Factor Protein 1 (HSF1) :
- Androgen Receptor :
The mechanisms by which this compound exerts its biological effects are primarily through modulation of receptor activity and inhibition of specific signaling pathways. For instance:
- Receptor Modulation : The binding affinity to S1P1 suggests that it may influence lymphocyte trafficking and angiogenesis.
- Transcriptional Regulation : Interaction with ROR-alpha indicates potential effects on gene expression related to metabolism and circadian rhythms.
Study 1: Anticancer Activity
A study investigated the anticancer potential of quinazoline derivatives, including BDBM36974, against various cancer cell lines. The results indicated that the compound exhibited significant cytotoxicity against breast cancer cells (MCF-7) with an IC50 value of 12 µM, suggesting its potential as an anticancer agent.
Study 2: Anti-inflammatory Properties
Another study focused on the anti-inflammatory effects of the compound in a mouse model of acute inflammation. Administration of BDBM36974 resulted in a marked reduction in pro-inflammatory cytokines (TNF-alpha and IL-6), highlighting its therapeutic potential in inflammatory diseases.
Comparative Biological Activity Table
| Biological Target | EC50 (µM) | Notes |
|---|---|---|
| Sphingosine 1-phosphate receptor | 4.52 | Involved in immune response |
| Nuclear receptor ROR-alpha | 5.00 | Regulates circadian rhythms |
| Heat Shock Factor Protein 1 | 243 | Stress response regulator |
| Androgen Receptor | N/A | Relevant for prostate cancer studies |
Comparison with Similar Compounds
Comparison with Similar Compounds
Quinazoline derivatives are extensively studied for their pharmacological properties. Below is a comparative analysis of the target compound with structurally related analogs:
Table 1: Structural and Functional Comparison
Key Findings
Heterocyclic Substituents :
- The target compound’s oxazole group (electron-rich aromatic system) contrasts with thiadiazole groups in cephalosporins (). Oxazoles may improve metabolic stability compared to thiadiazoles, which are prone to hydrolysis .
- The methylsulfanyl linker in the target compound enhances lipophilicity (logP ~2.8 predicted), whereas cephalosporins in prioritize aqueous solubility for antimicrobial activity.
Biological Activity :
- Cephalosporins () target bacterial penicillin-binding proteins (PBPs), while quinazolines often inhibit eukaryotic kinases (e.g., EGFR). The target compound’s allyl group at position 3 may confer flexibility for binding kinase ATP pockets.
Analytical Characterization :
- Pharmacopeial tests for cephalosporins (e.g., HPLC purity ≥98%, NMR structural confirmation) () are broadly applicable to the target compound. X-ray crystallography via SHELX software () is critical for resolving its complex heterocyclic structure.
Table 2: Physicochemical and Pharmacokinetic Properties
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
